Cas no 2411257-58-2 (3-Chloro-5-methoxyquinoline)

• Product Name: 3-Chloro-5-methoxyquinoline
• CAS No: 2411257-58-2
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 6527134
• PubChem ID: 20493645
• Update Time: 2025-07-22

3-Chloro-5-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-7534878
• SCHEMBL11154928
• 2411257-58-2
• 3-chloro-5-methoxyquinoline
• 3-Chloro-5-methoxyquinoline

• Inchi： 1S/C10H8ClNO/c1-13-10-4-2-3-9-8(10)5-7(11)6-12-9/h2-6H,1H3
• InChI Key： DIFBGMJWKXEZMA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CC=C(C2=C1)OC

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Chloro-5-methoxyquinoline

Comprehensive Overview of 3-Chloro-5-methoxyquinoline (CAS No. 2411257-58-2): Properties, Applications, and Industry Insights

3-Chloro-5-methoxyquinoline (CAS No. 2411257-58-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This quinoline derivative combines a chloro substituent at the 3-position and a methoxy group at the 5-position, offering a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals frequently search for terms like "3-Chloro-5-methoxyquinoline synthesis", "CAS 2411257-58-2 applications", and "quinoline derivatives in medicinal chemistry", reflecting its growing relevance.

The compound's molecular formula, C₁₀H₈ClNO, and a molecular weight of 193.63 g/mol, make it a valuable intermediate in organic synthesis. Its chloro-methoxy functionalization enhances reactivity in cross-coupling reactions, a topic often explored in queries such as "Suzuki-Miyaura reactions with 3-Chloro-5-methoxyquinoline". Recent studies highlight its potential as a building block for anticancer agents and antimicrobial compounds, aligning with the trending focus on drug-resistant pathogen solutions and targeted cancer therapies.

In the context of green chemistry, a hot topic in 2024, 3-Chloro-5-methoxyquinoline has been investigated for eco-friendly synthetic routes. Searches like "sustainable synthesis of quinoline derivatives" or "catalytic methods for CAS 2411257-58-2" underscore this demand. Its crystalline solid form (typically white to off-white) and moderate solubility in organic solvents like DMSO or ethanol further facilitate laboratory-scale applications.

Analytical characterization of CAS 2411257-58-2 often involves techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry—keywords frequently paired with this compound in academic literature. Industry reports also note its stability under inert atmospheres, addressing common user concerns about "storage conditions for halogenated quinolines".

Emerging applications include its use in OLED materials, responding to the surge in searches for "organic semiconductors" and "electron-transport layers". The compound's electron-withdrawing properties make it suitable for optoelectronic devices, a sector experiencing rapid growth due to demands for energy-efficient displays.

Regulatory compliance is another critical area, with users often inquiring about "REACH status of 3-Chloro-5-methoxyquinoline" or "patented synthesis routes". While not classified as hazardous under standard protocols, proper handling guidelines are emphasized in safety data sheets (SDS), matching the industry's heightened focus on laboratory safety standards.

Future research directions may explore 3-Chloro-5-methoxyquinoline's role in bioconjugation or proteolysis-targeting chimeras (PROTACs), reflecting the compound's adaptability to cutting-edge therapeutic modalities. Its commercial availability through specialty chemical suppliers ensures accessibility for ongoing innovation.